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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426 Get Quote

Essential Safety and Handling Guide for 1-
Bromoheptane-d1
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromoheptane-d1 in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Bromoheptane, which is

expected to be nearly identical for its deuterated form, 1-Bromoheptane-d1.
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Property Value Citations

CAS Number 629-04-9 [1][2]

Molecular Formula C₇H₁₅Br [2]

Molecular Weight 179.10 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 180 °C / 356 °F at 760 mmHg [3][4]

Melting Point -58 °C / -72.4 °F [3][4]

Flash Point 60 °C [1]

Density 1.14 g/mL at 25 °C [4]

Inhalation Toxicity
LC50 (mouse) = 12000

mg/m³/2H
[1]

Operational Plan: Handling 1-Bromoheptane-d1
This section outlines the procedural, step-by-step guidance for the safe handling of 1-
Bromoheptane-d1.

Pre-Handling Preparations
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][3] Facilities must be equipped with an eyewash station and a

safety shower.[1]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is available

and in good condition. This includes:

Eye Protection: Chemical splash goggles or a face shield and safety glasses are

mandatory.[2][5]

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves offer good

protection against petroleum products, while fluoroelastomer (Viton) or Norfoil gloves are
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suitable for extended contact with chlorinated and aromatic hydrocarbons.[6] Gloves must

be inspected before use.[2]

Skin and Body Protection: A lab coat or other suitable protective clothing is required.[7]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should

be worn.[7]

Ignition Sources: Remove all potential ignition sources from the handling area, as 1-

Bromoheptane is a flammable liquid.[3][7] Use spark-proof tools and explosion-proof

equipment.[1][3]

Handling Procedure
Grounding: When transferring the material, ensure containers are grounded and bonded to

prevent static discharge.[1]

Dispensing: Carefully dispense the required amount, avoiding inhalation of vapor or mist.[2]

Containment: Handle the substance over a spill tray to contain any potential leaks.

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

Closure: Keep the container tightly closed when not in use.[1][7]

Post-Handling Procedures
Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][7]

Storage: Store 1-Bromoheptane-d1 in a tightly closed container in a cool, dry, and well-

ventilated area away from heat, sparks, and incompatible substances like strong oxidizing

agents and strong bases.[1][7] The storage area should be designated for flammable liquids.

[1]

Clothing: Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://www.cdhfinechemical.com/images/product/msds/37_462740138_1-BromoHeptane-CASNO-629-04-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10020680&lang=EN
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10020680&lang=EN
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.cdhfinechemical.com/images/product/msds/37_462740138_1-BromoHeptane-CASNO-629-04-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/95912.pdf
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_462740138_1-BromoHeptane-CASNO-629-04-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://www.benchchem.com/product/b1482426?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOHEPTANE-CASNO-629-04-02293-EN.aspx
https://pim-resources.coleparmer.com/sds/95912.pdf
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 1-Bromoheptane-d1 and its contaminated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect surplus and non-recyclable 1-Bromoheptane-d1 in a dedicated, labeled, and

sealed container.

Contaminated materials such as gloves, absorbent pads, and empty containers should

also be collected as hazardous waste.[3] Empty containers may retain product residue

and are considered dangerous.[1]

Waste Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[2]

One approved method is to burn the waste in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Do not dispose of the material down the drain, as it should not be released into the

environment.[3]

All disposal activities must be in accordance with local, state, and federal regulations.[3]

Workflow Visualization
The following diagram illustrates the key stages of the handling and disposal workflow for 1-
Bromoheptane-d1.
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Caption: Workflow for safe handling of 1-Bromoheptane-d1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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